lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate

• CAS No.: 2758004-92-9
• Molecular Formula: C11H14LiN3O4
• Molecular Weight: 259.2

Description

Lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate is a complex organic compound with a lithium ion This compound is notable for its unique structure, which includes a pyrazine ring substituted with a carboxylate group and a tert-butoxycarbonyl-protected amine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate typically involves multiple steps. One common method starts with the preparation of the pyrazine-2-carboxylate core, followed by the introduction of the tert-butoxycarbonyl-protected amine group. The final step involves the incorporation of the lithium ion. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability, which are crucial for commercial applications. The use of advanced purification techniques, such as chromatography and crystallization, is also common to achieve the desired product specifications .

Chemical Reactions Analysis

Types of Reactions

Lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states.

Reduction: Reduction reactions can be used to modify the functional groups attached to the pyrazine ring.

Substitution: The tert-butoxycarbonyl group can be substituted with other functional groups to create derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups .

Scientific Research Applications

Lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules.

Biology: In biological research, the compound can be used to study the effects of lithium on cellular processes.

Medicine: The compound’s potential therapeutic properties are being explored, particularly in the treatment of neurological disorders where lithium is known to have beneficial effects.

Industry: In industrial applications, the compound can be used in the development of advanced materials, such as lithium-ion batteries and other energy storage devices.

Mechanism of Action

The mechanism of action of lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate involves its interaction with molecular targets and pathways within cells. The lithium ion can modulate various signaling pathways, including those involved in neurotransmission and cellular metabolism. The pyrazine ring and its substituents may also interact with specific enzymes or receptors, contributing to the compound’s overall effects .

Comparison with Similar Compounds

Similar Compounds

Lithium carbonate: Commonly used in the treatment of bipolar disorder, lithium carbonate has a simpler structure compared to lithium(1+) 5-({[(tert-butoxy)carbonyl]amino}methyl)pyrazine-2-carboxylate.

Lithium citrate: Another lithium salt used in medicine, lithium citrate is known for its mood-stabilizing properties.

Lithium orotate: This compound is used as a dietary supplement and has a different pharmacokinetic profile compared to other lithium salts.

Uniqueness

This compound is unique due to its complex structure, which allows for specific interactions with biological targets.